Cas no 2228346-58-3 (O-{1-(4-ethylphenyl)cyclopropylmethyl}hydroxylamine)

• Product Name: O-{1-(4-ethylphenyl)cyclopropylmethyl}hydroxylamine
• CAS No: 2228346-58-3
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 6402811
• PubChem ID: 165741862
• Update Time: 2025-11-06

O-{1-(4-ethylphenyl)cyclopropylmethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{1-(4-ethylphenyl)cyclopropylmethyl}hydroxylamine
• 2228346-58-3
• O-{[1-(4-ethylphenyl)cyclopropyl]methyl}hydroxylamine
• EN300-1999846

• Inchi： 1S/C12H17NO/c1-2-10-3-5-11(6-4-10)12(7-8-12)9-14-13/h3-6H,2,7-9,13H2,1H3
• InChI Key： GVPSEVBSYDLJQJ-UHFFFAOYSA-N
• SMILES： O(CC1(C2C=CC(CC)=CC=2)CC1)N

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.2Ų

Additional information on O-{1-(4-ethylphenyl)cyclopropylmethyl}hydroxylamine

O-{1-(4-Ethylphenyl)cyclopropylmethyl}hydroxylamine (CAS No. 2228346-58-3)

The compound O-{1-(4-ethylphenyl)cyclopropylmethyl}hydroxylamine (CAS No. 2228346-58-3) is a specialized organic compound with unique structural and functional properties. This compound belongs to the class of hydroxylamines, which are widely used in various chemical and pharmaceutical applications. The molecule features a hydroxylamine group (-NHOH) attached to a cyclopropylmethyl group, which is further substituted with a 4-ethylphenyl moiety. This combination of functional groups imparts distinctive reactivity and selectivity, making it a valuable intermediate in synthetic chemistry.

Recent studies have highlighted the potential of O-{1-(4-ethylphenyl)cyclopropylmethyl}hydroxylamine in the development of novel therapeutic agents. Its ability to act as a reducing agent in asymmetric synthesis has been explored in several research articles, particularly in the context of drug discovery. For instance, researchers have utilized this compound to synthesize enantioselective derivatives of bioactive molecules, leveraging its unique electronic and steric properties.

The synthesis of O-{1-(4-ethylphenyl)cyclopropylmethyl}hydroxylamine involves a multi-step process that typically begins with the preparation of the corresponding imine intermediate. The subsequent reduction step, often employing catalytic hydrogenation or other reducing agents, yields the hydroxylamine product. The optimization of reaction conditions, such as temperature and solvent choice, has been a focus of recent investigations to enhance yield and purity.

In terms of applications, O-{1-(4-ethylphenyl)cyclopropylmethyl}hydroxylamine has shown promise in the field of materials science. Its ability to participate in click chemistry reactions has led to its use in the synthesis of cross-linked polymers with tailored mechanical properties. Additionally, this compound has been employed as a building block in the construction of bioconjugates for diagnostic and therapeutic purposes.

From an environmental perspective, the ecological impact of O-{1-(4-ethylphenyl)cyclopropylmethyl}hydroxylamine has been studied to ensure its safe handling and disposal. Research indicates that it exhibits low toxicity to aquatic organisms under standard test conditions, though further studies are recommended to fully characterize its environmental fate.

In conclusion, O-{1-(4-ethylphenyl)cyclopropylmethyl}hydroxylamine (CAS No. 2228346-58-3) is a versatile compound with significant potential across multiple disciplines. Its role as an intermediate in drug discovery, materials science, and synthetic chemistry underscores its importance in contemporary research. As new applications continue to emerge, this compound is poised to play an increasingly critical role in advancing scientific and technological frontiers.